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Compound of Interest |

Compound Name: CEP-6800
CAS No.: 609848-02-4
Cat. No.: B1684202
. J

Executive Summary & Substance Identification

CEP-6800 (CAS# 609848-02-4) is a potent, synthetic Poly (ADP-ribose) polymerase (PARP)
inhibitor utilized primarily in oncology research to study chemopotentiation and DNA repair
mechanisms.

As a research-grade antineoplastic agent, it possesses significant biological activity even at low
concentrations. Standard laboratory waste protocols are insufficient. This guide mandates a
High-Potency Active Pharmaceutical Ingredient (HPAPI) containment strategy to prevent
environmental release and personnel exposure.
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Physicochemical Property Data

10-(aminomethyl)-4,5,6,7-tetrahydro-1H-

Chemical Name cyclopentala]pyrrolo[3,4-c]carbazole-1,3(2H)-
dione

Molecular Formula C1sH15N302

Molecular Weight 305.33 g/mol

Solubility Soluble in DMSO; Insoluble in water

Appearance Yellow solid powder

o Cytotoxic / Antineoplastic (Treat as Suspected
Hazard Classification ] ] )
Carcinogen/Reproductive Toxin)

Core Directive: The "Zero-Release" Disposal
Framework

Disposal of CEP-6800 is not merely about compliance; it is about containment integrity.
Because CEP-6800 is a DNA-repair inhibitor, it poses potential genotoxic risks. The following
protocol enforces a "Zero-Release" standard, ensuring the compound is destroyed via high-
temperature incineration rather than released into water systems or landfills.

Phase 1: Waste Segregation & Classification

Do not mix CEP-6800 waste with general chemical waste. It requires a dedicated waste stream
labeled "Cytotoxic/Antineoplastic.”

Solid Waste (Trace): Gloves, weigh boats, pipette tips, and paper towels with visible staining.

Solid Waste (Bulk): Expired powder, unwashed vials containing residual solid.

Liquid Waste: Stock solutions (DMSO-based), cell culture media containing >0.1 uM CEP-
6800.

Sharps: Needles or glass slides contaminated with the compound.
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Phase 2: Deactivation & Cleaning Verification

Since CEP-6800 is insoluble in water, standard soap and water cleaning is ineffective for initial
decontamination. You must use a solubility-based extraction method.

Protocol for Surface Decontamination:

Solubilize: Apply 100% DMSO or Methanol to a chem-wipe and wipe the contaminated
surface. This lifts the hydrophobic compound.

Capture: Discard the solvent-soaked wipe immediately into the Solid Cytotoxic Waste bin.

Clean: Spray the area with a 10% bleach solution (to oxidize residuals) followed by 70%
Ethanol.

Verify: For high-traffic areas, use a UV lamp (if applicable for fluorescent detection) or
assume "dirty" until the three-step clean is complete.

Detailed Disposal Workflows
Workflow A: Liquid Waste (Stock Solutions & Media)

Objective: Prevent aguatic toxicity and drain contamination.

o Preparation: Obtain a High-Density Polyethylene (HDPE) or glass waste container.

Labeling: Affix a hazardous waste tag. Clearly write:
o Constituents: "CEP-6800, DMSO, Methanol (trace).”

o Hazard Checkbox: Toxic, Carcinogen.[1][2]

Transfer: Pour liquid waste into the container using a funnel to prevent drips.

Sealing: Cap tightly. Do not fill >90% capacity.

Disposal: Hand over to EHS for High-Temperature Incineration. Never pour down the sink.

Workflow B: Solid Waste (Vials & Contaminated Debris)
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Objective: Prevent aerosolization of powder.

Containment: Place all solid waste into a yellow chemotherapy waste bag (or equivalent
local standard for cytotoxic waste) or a rigid container if sharps are involved.

o Double-Bagging: If the waste contains loose powder, double-bag the material in 4-mil
polyethylene bags.

e Sealing: "Gooseneck" tie and tape the bags.
o Disposal: Incineration only.

Visualizing the Decision Logic

The following diagram illustrates the critical decision points for segregating CEP-6800 waste to
ensure safety and compliance.
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Waste Generation
(CEP-6800)

Determine Waste State

Solid Waste Liquid Waste Sharps/Glass
Trace Contamination Bulk Substance Organic Solvent Aqueous Media
(Gloves, Tips) (Expired Powder) (DMSO/Methanol) (Buffers/Media)

Yellow Cytotoxic Hazardous Waste Rigid Cytotoxic
Waste Bin Carboy (Tag: Toxic) Sharps Container

FINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page

Caption: Logic flow for segregating CEP-6800 waste streams to ensure final destruction via
incineration.

Emergency Spill Response
In the event of a powder spill outside the biosafety cabinet:
e Evacuate & Alert: Clear the immediate area.

* PPE Up: Wear double nitrile gloves, N95 respirator (or PAPR), lab coat, and safety goggles.
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o Cover: Gently cover the spill with damp paper towels (dampened with water) to prevent dust
generation.

o Clean:
o Scoop up the damp powder/towels into a biohazard bag.
o Wipe the surface with DMSO-soaked wipes (to solubilize residue).
o Follow with a soap and water wash.[3][4]

e Report: Document the incident with your facility's Safety Officer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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